Cas no 1183725-82-7 (4-Isopropoxy-3-methylbenzylamine)

• Product Name: 4-Isopropoxy-3-methylbenzylamine
• CAS No: 1183725-82-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5525317
• Update Time: 2025-06-12

4-Isopropoxy-3-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-3-methylbenzylamine
• Benzenemethanamine, 3-methyl-4-(1-methylethoxy)-

• Inchi： 1S/C11H17NO/c1-8(2)13-11-5-4-10(7-12)6-9(11)3/h4-6,8H,7,12H2,1-3H3
• InChI Key： KCYXFBSWDUOUFF-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OC(C)C)C(C)=C1

Additional information on 4-Isopropoxy-3-methylbenzylamine

Comprehensive Guide to 4-Isopropoxy-3-methylbenzylamine (CAS No. 1183725-82-7): Properties, Applications, and Industry Insights

4-Isopropoxy-3-methylbenzylamine (CAS No. 1183725-82-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of benzylamine, this compound features an isopropoxy group at the 4-position and a methyl group at the 3-position, enhancing its reactivity and solubility in organic solvents. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents.

The growing demand for high-purity amine intermediates like 4-Isopropoxy-3-methylbenzylamine aligns with trends in green chemistry and sustainable synthesis. Recent studies highlight its utility in catalyzed cross-coupling reactions, addressing common queries about "efficient synthetic routes for functionalized benzylamines" in academic forums. Its low toxicity profile (as per preliminary assays) makes it attractive for bioconjugation applications, a hot topic in antibody-drug conjugate (ADC) development.

From a technical perspective, 1183725-82-7 exhibits a balanced lipophilicity (LogP ≈ 2.1) that optimizes membrane permeability – a frequently searched parameter among medicinal chemists. Analytical data shows characteristic NMR peaks at 7.2 ppm (aromatic protons) and 3.7 ppm (methylene protons), while HPLC purity typically exceeds 98% in commercial batches. These specifications respond to industry demands for "reproducible bench-stable amines" as noted in recent patent filings.

Emerging applications leverage the compound's steric modulation capability, with particular interest in asymmetric catalysis – a trending research area. Discussion threads on platforms like ResearchGate often inquire about "tailoring benzylamine derivatives for chiral auxiliaries," where 4-Isopropoxy-3-methylbenzylamine shows promise due to its configurational stability. Manufacturers now offer custom isotopic labeling (e.g., deuterated versions) to meet tracer study requirements.

Storage and handling recommendations for CAS 1183725-82-7 emphasize argon protection to prevent oxidative degradation, a practical concern raised in laboratory safety forums. The compound's melting point range (62-65°C) and solubility profile (soluble in ethanol, DCM; sparingly in water) are frequently referenced in solvent selection guides. These properties position it as a viable alternative to traditional benzylamines in microwave-assisted reactions – another trending synthetic methodology.

Market analysts note increasing procurement of 3-methyl substituted benzylamines by CROs, driven by pharmaceutical outsourcing trends. The isopropoxy modification in 4-Isopropoxy-3-methylbenzylamine specifically addresses formulation challenges discussed in recent "enhancing API bioavailability" webinars. Regulatory databases confirm its non-controlled status in major markets, facilitating international collaboration – a key concern for global research teams.

Future prospects for 1183725-82-7 include exploration in material science, particularly for polymeric photoinitiators – an area gaining attention in 3D printing communities. Its UV absorption characteristics (λmax ≈ 275 nm) make it suitable for photoresist formulations, answering niche queries in microelectronics forums. Ongoing structure-activity relationship (SAR) studies continue to reveal new dimensions of this versatile chemical scaffold.